t-Boc-aminooxy-PEG4-propargyl
t-Boc-aminooxy-PEG4-propargyl
t-Boc-aminooxy-PEG4-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
1895922-77-6
VCID:
VC0544664
InChI:
InChI=1S/C16H29NO7/c1-5-6-19-7-8-20-9-10-21-11-12-22-13-14-23-17-15(18)24-16(2,3)4/h1H,6-14H2,2-4H3,(H,17,18)
SMILES:
O=C(OC(C)(C)C)NOCCOCCOCCOCCOCC#C
Molecular Formula:
C16H29NO7
Molecular Weight:
347.41
t-Boc-aminooxy-PEG4-propargyl
CAS No.: 1895922-77-6
Inhibitors
VCID: VC0544664
Molecular Formula: C16H29NO7
Molecular Weight: 347.41
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1895922-77-6 |
---|---|
Product Name | t-Boc-aminooxy-PEG4-propargyl |
Molecular Formula | C16H29NO7 |
Molecular Weight | 347.41 |
IUPAC Name | tert-butyl ((3,6,9,12-tetraoxapentadec-14-yn-1-yl)oxy)carbamate |
Standard InChI | InChI=1S/C16H29NO7/c1-5-6-19-7-8-20-9-10-21-11-12-22-13-14-23-17-15(18)24-16(2,3)4/h1H,6-14H2,2-4H3,(H,17,18) |
Standard InChIKey | LVCVPFTXEQBJOW-UHFFFAOYSA-N |
SMILES | O=C(OC(C)(C)C)NOCCOCCOCCOCCOCC#C |
Appearance | Solid powder |
Description | t-Boc-aminooxy-PEG4-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. PEG Linkers may be useful in the development of antibody drug conjugates. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | t-Boc-aminooxy-PEG4-propargyl |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. |
PubChem Compound | 119058281 |
Last Modified | Dec 28 2021 |
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